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Compound of Interest

Compound Name: Yashabushidiol A

Cat. No.: B13415939

Yashabushidiol A: A Comprehensive Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yashabushidiol A is a naturally occurring diarylheptanoid, a class of compounds characterized
by two aromatic rings linked by a seven-carbon chain. First isolated from the male flowers of
Alnus sieboldiana (Betulaceae), Yashabushidiol A has garnered interest within the scientific
community for its potential biological activities, including cytotoxic effects against various
cancer cell lines. This technical guide provides a detailed overview of the chemical properties,
experimental protocols, and known biological signaling pathways associated with
Yashabushidiol A, intended to serve as a valuable resource for researchers in natural product
chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

Yashabushidiol A is structurally defined as (3S,5S)-1,7-diphenylheptane-3,5-diol. Its chemical
and physical properties have been primarily determined through spectroscopic analysis and
chemical synthesis.
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Property Value Reference
Molecular Formula C19H2402 [1]
Molecular Weight 284.39 g/mol [1]
Appearance Colorless needles [1]
Melting Point 94 -95°C [1]
Optical Rotation ([a]D2%) +15.4° (c 0.52 in MeOH) [1]

Spectroscopic Data

The structural elucidation of Yashabushidiol A was achieved through a combination of
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H-NMR (CDCls, 200 MHz): & 1.50-1.90 (4H, m, H-2, H-6), 2.50-2.80 (4H, m, H-1, H-7), 3.95
(2H, m, H-3, H-5), 7.20 (10H, s, Ar-H).[1]

13C-NMR (CDCls): & 32.0 (t, C-1, C-7), 41.0 (t, C-2, C-6), 71.5 (d, C-3, C-5), 125.8 (d), 128.4
(d), 142.0 (s).[1]

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HR-MS): m/z 284.1776 (M*), Calculated for C19H2402:
284.1776.[1]

Infrared (IR) Spectroscopy

IR (NU]OI) Vmax 3350 cm™1 (OH)[].]

Experimental Protocols
Isolation of Yashabushidiol A from Alnus sieboldiana

The following protocol is based on the original isolation method described by Asakawa and
colleagues.[1]
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1. Plant Material: Fresh male flowers of Alnus sieboldiana Matsum. were collected.
2. Extraction: The collected plant material was extracted with methanol (MeOH).
3. Fractionation:

e The methanolic extract was concentrated under reduced pressure.
e The residue was partitioned between diethyl ether (Et20) and water.
e The Et20 soluble portion was further fractionated by silica gel column chromatography.

4. Purification:

o The fractions containing diarylheptanoids were identified by thin-layer chromatography
(TLC).

e Yashabushidiol A was isolated and purified from these fractions by repeated silica gel
column chromatography and preparative TLC.

» Final purification was achieved by recrystallization from a mixture of chloroform and n-
hexane to yield colorless needles.

Biological Activity and Signaling Pathways

Yashabushidiol A and its analogues have demonstrated significant anti-proliferative activity
against several human cancer cell lines, including leukemia (THP-1, U-937) and melanoma (A-
375).[2] While the specific signaling pathways modulated by Yashabushidiol A are still under
investigation, studies on the broader class of diarylheptanoids provide insights into potential
mechanisms of action.

Diarylheptanoids have been shown to exert their anti-tumor effects through the modulation of
various signaling pathways. For instance, some diarylheptanoids can suppress the proliferation
of pancreatic cancer cells by inhibiting the Sonic hedgehog (Shh)-GLI-FoxM1 pathway. Others
have been found to affect the DNA damage signaling pathway by down-regulating the
expression of ATR (Ataxia-Telangiectasia Mutated and Rad3-related) and CHK1 (Checkpoint
Kinase 1) in tumor cells.

Putative Signaling Pathway for Diarylheptanoid-Induced
Cytotoxicity
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The following diagram illustrates a generalized signaling pathway through which

diarylheptanoids, potentially including Yashabushidiol A, may exert their cytotoxic effects on

cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]

« To cite this document: BenchChem. [What are the chemical properties of Yashabushidiol A?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415939#what-are-the-chemical-properties-of-
yashabushidiol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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